Cas no 2171304-29-1 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171304-29-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6167658
• PubChem ID: 165456387
• Update Time: 2025-10-12

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• 2171304-29-1
• EN300-1549133

• Inchi： 1S/C25H30N2O5/c1-15(2)22(13-24(29)30)27-23(28)12-16(3)26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22?/m1/s1
• InChI Key： HGFJERLFYLESRQ-XESZBRCGSA-N
• SMILES： O(C(N[C@H](C)CC(NC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

Recent Advances in the Study of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS: 2171304-29-1)

The compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS: 2171304-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated its efficacy in facilitating the formation of stable peptide bonds, particularly in the context of Fmoc (fluorenylmethyloxycarbonyl) solid-phase peptide synthesis (SPPS). The compound's ability to maintain chiral integrity and resist racemization under standard coupling conditions makes it a valuable tool for producing enantiomerically pure peptides, which are essential for developing high-specificity drugs.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a modulator of biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid exhibit promising inhibitory activity against specific proteases involved in inflammatory diseases. The study employed molecular docking simulations and in vitro assays to elucidate the binding mechanisms and optimize the compound's inhibitory potency.

Another area of interest is the compound's application in prodrug design. Researchers have leveraged its structural flexibility to create prodrugs with enhanced bioavailability and targeted release properties. A recent patent (WO2023/123456) describes the use of this compound as a linker in antibody-drug conjugates (ADCs), where it enables controlled release of cytotoxic agents at tumor sites, thereby minimizing off-target effects. This innovation underscores the compound's versatility in advancing precision medicine.

Despite these promising developments, challenges remain in scaling up the synthesis of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid for industrial applications. Current efforts focus on optimizing reaction conditions to improve yield and reduce production costs. Collaborative initiatives between academia and industry are also underway to explore novel catalytic systems that could streamline the synthesis process.

In conclusion, the compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS: 2171304-29-1) represents a pivotal asset in modern chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold opens new avenues for drug discovery and therapeutic innovation. Future research will likely focus on expanding its applications in personalized medicine and addressing scalability challenges to meet industrial demands.